![molecular formula C19H19Cl2N3O2 B277857 N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide](/img/structure/B277857.png)
N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide
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Overview
Description
N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is also known as ADP-ribosylation factor 6 (ARF6) inhibitor and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide involves the inhibition of ARF6, which is a small GTPase that plays a critical role in various cellular processes, including endocytosis, exocytosis, and cytoskeletal rearrangement. By inhibiting ARF6, this compound can prevent the migration and invasion of cancer cells and prevent the accumulation of amyloid-beta peptides in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of ARF6, which can prevent the migration and invasion of cancer cells and prevent the accumulation of amyloid-beta peptides in neurodegenerative diseases. This compound has also been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide in lab experiments include its specificity for ARF6, which can allow for more targeted studies of cellular processes that involve this protein. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide, including further studies on its potential applications in cancer biology and neurodegenerative diseases. Additionally, research on the potential toxicity of this compound and its effects on other cellular processes could provide valuable insights into its mechanism of action and potential applications in scientific research.
Synthesis Methods
The synthesis of N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with acetic anhydride, followed by reduction with iron powder and acetic acid. The resulting compound is then reacted with 4-acetylpiperazine to yield this compound.
Scientific Research Applications
N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is its role in cancer biology, where it has been shown to inhibit the migration and invasion of cancer cells. This compound also has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, where it has been shown to prevent the accumulation of amyloid-beta peptides.
properties
Molecular Formula |
C19H19Cl2N3O2 |
---|---|
Molecular Weight |
392.3 g/mol |
IUPAC Name |
N-[2-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide |
InChI |
InChI=1S/C19H19Cl2N3O2/c1-13(25)23-8-10-24(11-9-23)18-5-3-2-4-17(18)22-19(26)14-6-7-15(20)16(21)12-14/h2-7,12H,8-11H2,1H3,(H,22,26) |
InChI Key |
OARRAKQJHVGAIL-UHFFFAOYSA-N |
SMILES |
CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)Cl)Cl |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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